Cas no 104669-32-1 (1H-Indole-3-carboxylic acid, 4-iodo-, butyl ester)

1H-Indole-3-carboxylic acid, 4-iodo-, butyl ester structure
104669-32-1 structure
Product Name:1H-Indole-3-carboxylic acid, 4-iodo-, butyl ester
CAS No:104669-32-1
MF:C13H14INO2
MW:343.160235881805
CID:1145626
Update Time:2024-07-27

1H-Indole-3-carboxylic acid, 4-iodo-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboxylic acid, 4-iodo-, butyl ester
    • Inchi: 1S/C13H14INO2/c1-2-3-7-17-13(16)9-8-15-11-6-4-5-10(14)12(9)11/h4-6,8,15H,2-3,7H2,1H3
    • InChI Key: HVHQIWDFTPGEPS-UHFFFAOYSA-N
    • SMILES: N1C2=C(C(I)=CC=C2)C(C(OCCCC)=O)=C1

Computed Properties

  • Exact Mass: 343.00652

Experimental Properties

  • Density: 1.623±0.06 g/cm3(Predicted)
  • Boiling Point: 434.7±25.0 °C(Predicted)
  • PSA: 42.09
  • pka: 14.67±0.30(Predicted)
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